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Compound of Interest

Compound Name: 1,4-Bis(chloromethyl)benzene

Cat. No.: B146612

For Researchers, Scientists, and Drug Development Professionals

This document outlines the application of p-xylylene dichloride and its derivatives, particularly
1,4-bis(trichloromethyl)benzene, as key intermediates in the synthesis of various
agrochemicals, including insecticides, fungicides, and herbicides. Detailed experimental
protocols for the synthesis of representative agrochemicals are provided, along with
guantitative data and visual diagrams of the synthetic pathways.

Introduction to p-Xylylene Dichloride and its
Derivatives in Agrochemicals

p-Xylylene dichloride (1,4-bis(chloromethyl)benzene) is a versatile chemical intermediate.
While its direct applications in agrochemical synthesis are limited, its fully chlorinated
derivative, 1,4-bis(trichloromethyl)benzene, serves as a crucial precursor for several
commercially significant pesticides. The reactivity of the chloromethyl and trichloromethyl
groups allows for their conversion into various functional groups, forming the backbone of
complex active ingredients.

Insecticide Synthesis: The Case of Hetol

1,4-Bis(trichloromethyl)benzene, also known by the trade name Hetol, is a direct application of
a p-xylene derivative as an insecticide.[1] It is primarily used as a veterinary anthelmintic to
treat trematode infections.
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Synthesis of 1,4-Bis(trichloromethyl)benzene (Hetol)

The industrial synthesis of 1,4-bis(trichloromethyl)benzene involves the exhaustive
photochlorination of p-xylene.[1][2] This free-radical chain reaction substitutes all hydrogen
atoms on the two methyl groups with chlorine atoms.

Experimental Protocol: Photochlorination of p-Xylene

Materials:

e p-Xylene

e Chlorine gas

 Inert solvent (e.g., carbon tetrachloride, optional)

o UV light source (e.g., mercury lamp)

» Reaction vessel equipped with a gas inlet, condenser, and stirrer

Procedure:

Charge the reaction vessel with p-xylene and, if used, the inert solvent.

e Initiate UV light irradiation.

« Introduce chlorine gas into the reaction mixture at a controlled rate.

» Maintain the reaction temperature in the range of 140°C to 250°C for the vapor-phase
reaction.[3] The reaction can also be carried out in a liquid phase at lower temperatures.

« Monitor the reaction progress by techniques such as gas chromatography (GC) to determine
the extent of chlorination.

» Continue the chlorination until the desired conversion to 1,4-bis(trichloromethyl)benzene is
achieved.

e Upon completion, stop the chlorine flow and UV irradiation.
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» Purify the crude product by crystallization from a suitable solvent (e.g., hexane or ether) or
by distillation to obtain pure 1,4-bis(trichloromethyl)benzene.[1]

Quantitative Data:

Parameter Value Reference
Molecular Formula C8H4CI6 [1]
Molecular Weight 312.84 g/mol [1]
Melting Point 108-110 °C [1]
Appearance White crystalline solid [2]

Logical Relationship: From p-Xylene to Hetol
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Caption: Synthesis pathway of the insecticide Hetol.

Fungicide Synthesis: The Case of Chlorothalonil

Chlorothalonil (2,4,5,6-tetrachloroisophthalonitrile) is a broad-spectrum, non-systemic fungicide
widely used in agriculture under trade names like Daconil.[4] While it is a derivative of
isophthalonitrile (a meta-isomer of the p-xylylene precursor), its synthesis via chlorination is a
highly relevant example of the synthetic strategies employed for this class of agrochemicals.
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Synthesis of Chlorothalonil

The commercial production of chlorothalonil is primarily achieved through the direct chlorination
of isophthalonitrile.[4]

Experimental Protocol: Chlorination of Isophthalonitrile

Materials:

Isophthalonitrile

Chlorine gas

Nitrogen gas

Ammoxidation catalyst

Fluidized bed and fixed bed reactors

Procedure:

o Vaporize a quantitative amount of isophthalonitrile.

e Mix the vaporized isophthalonitrile with nitrogen and chlorine gas in a mixing tank. The molar
ratio of isophthalonitrile:chlorine:nitrogen is typically in the range of 3-4 : 8-10 : 15-18.

« Introduce the gas mixture into a fluidized-bed reactor containing a specialized ammoxidation
catalyst (2%-4% of the total gas amount).

» Maintain the reactor temperature between 280°C and 300°C and the pressure between 0.05
MPa and 0.08 MPa. The reaction time is approximately one hour.

» Transfer the reacted gas mixture to a fixed-bed reactor under the same temperature and
pressure conditions.

« Introduce additional chlorine and catalyst to ensure complete reaction over another hour.

e Send the final mixed gas to a collector for condensation.
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e Dry the condensed product to obtain chlorothalonil.[5]

Quantitative Data:

Parameter Value Reference
Molecular Formula C8CI4N2 [6]
Molecular Weight 265.9 g/mol [6]
Melting Point 252.1°C [6]
Appearance Colorless, odorless crystals [7]

Experimental Workflow: Synthesis of Chlorothalonil
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Caption: Industrial synthesis workflow for Chlorothalonil.

Herbicide Intermediate Synthesis: Terephthaloyl
Chloride
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Terephthaloyl chloride, synthesized from 1,4-bis(trichloromethyl)benzene, is a key intermediate
in the production of certain herbicides, such as Diquat.[8]

Synthesis of Terephthaloyl Chloride

Terephthaloyl chloride is commercially produced by the reaction of 1,4-
bis(trichloromethyl)benzene with terephthalic acid.[9]

Experimental Protocol: Synthesis of Terephthaloyl Chloride

Materials:

e 1,4-Bis(trichloromethyl)benzene

o Terephthalic acid

Procedure:

o Combine 1,4-bis(trichloromethyl)benzene and terephthalic acid in a suitable reaction vessel.

e Heat the mixture to initiate the reaction. The reaction produces terephthaloyl chloride and
hydrogen chloride gas.

e The reaction can be represented by the following equation: CeHa(CCls3)2 + CeHa(CO2H)2 — 2
CesH4(COCI)2 + 2 HCI[9]

e The terephthaloyl chloride can be purified by distillation or crystallization.

Quantitative Data:

Parameter Value Reference
Molecular Formula C8H4CI202 [9]
Molecular Weight 203.02 g/mol 9]
Melting Point 81.5-83 °C [9]
Appearance White solid 9]
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Signaling Pathway: From p-Xylene to Herbicide Intermediate
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Caption: Synthetic route from p-xylene to a herbicide intermediate.

Conclusion

p-Xylylene dichloride and its chlorinated derivatives, particularly 1,4-
bis(trichloromethyl)benzene, are valuable precursors in the agrochemical industry. They
provide a foundational benzene ring structure that can be functionalized to produce a range of
active ingredients with insecticidal, fungicidal, and herbicidal properties. The protocols and data
presented herein offer a detailed overview for researchers and professionals in the field of
agrochemical synthesis and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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